Cas no 855222-19-4 (4-Hydroxy-2-(4-methoxyphenyl)butanenitrile)
855222-19-4 structure
Product Name:4-Hydroxy-2-(4-methoxyphenyl)butanenitrile
CAS No:855222-19-4
MF:C11H13NO2
MW:191.226423025131
CID:717362
PubChem ID:53416351
Update Time:2024-10-26
4-Hydroxy-2-(4-methoxyphenyl)butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-2-(4-methoxyphenyl)butanenitrile
- 4-HYDROXY-2-(4-METHOXY-PHENYL)-BUTYRONITRILE
- Butyronitrile,g-hydroxy-a-(p-methoxyphenyl)- (4CI)
- 2-(4-methoxyphenyl)-4-oxidanyl-butanenitrile
- 855222-19-4
- SB84060
- AKOS006331227
- A841349
- DTXSID40697155
-
- MDL: MFCD09261344
- Inchi: 1S/C11H13NO2/c1-14-11-4-2-9(3-5-11)10(8-12)6-7-13/h2-5,10,13H,6-7H2,1H3
- InChI Key: WXFNCKHGVOJPLP-UHFFFAOYSA-N
- SMILES: C(#N)C(C1=CC=C(OC)C=C1)CCO
Computed Properties
- Exact Mass: 191.09500
- Monoisotopic Mass: 191.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.2A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.118
- Boiling Point: 369.3°C at 760 mmHg
- Flash Point: 177.1°C
- Refractive Index: 1.534
- PSA: 53.25000
- LogP: 1.68478
- pka: 14.59±0.10(Predicted)
4-Hydroxy-2-(4-methoxyphenyl)butanenitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Hydroxy-2-(4-methoxyphenyl)butanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118235-5g |
4-Hydroxy-2-(4-methoxyphenyl)butanenitrile |
855222-19-4 | 97% | 5g |
$1437.36 | 2023-08-31 | |
| Chemenu | CM132739-1g |
4-hydroxy-2-(4-methoxyphenyl)butanenitrile |
855222-19-4 | 97% | 1g |
$296 | 2023-01-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659974-1g |
4-Hydroxy-2-(4-methoxyphenyl)butanenitrile |
855222-19-4 | 98% | 1g |
¥3024.00 | 2024-07-28 | |
| Crysdot LLC | CD12023801-1g |
4-Hydroxy-2-(4-methoxyphenyl)butanenitrile |
855222-19-4 | 97% | 1g |
$313 | 2024-07-24 |
4-Hydroxy-2-(4-methoxyphenyl)butanenitrile Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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